Cas no 955639-68-6 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide)

• Product Name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide
• CAS No: 955639-68-6
• MF: C₂₃H₂₁ClN₂O₃S
• MW: 440.942443609238
• CID: 6291810
• PubChem ID: 16944315
• Update Time: 2025-05-22

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide
• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-3-chloro-4-methylbenzenesulfonamide
• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzenesulfonamide
• F2417-0661
• 955639-68-6
• AKOS024647509

• Inchi： 1S/C23H21ClN2O3S/c1-16-7-10-21(14-22(16)24)30(28,29)25-20-9-8-17-11-12-26(15-19(17)13-20)23(27)18-5-3-2-4-6-18/h2-10,13-14,25H,11-12,15H2,1H3
• InChI Key： BNUGEEQCJOQZHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(NC1C=CC2=C(C=1)CN(C(C1C=CC=CC=1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 440.0961414g/mol
• Monoisotopic Mass: 440.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide (CAS No. 955639-68-6)

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide (CAS No. 955639-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique structural framework, combining a tetrahydroisoquinoline core with a benzoyl group and a chloro-methylbenzene sulfonamide moiety. Its intricate design makes it a subject of interest for drug discovery, particularly in targeting specific enzymatic pathways.

The compound’s CAS number 955639-68-6 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research applications. Researchers often explore its potential as a kinase inhibitor or receptor modulator, aligning with current trends in personalized medicine and targeted therapies. Its sulfonamide group is particularly noteworthy, as this functional group is prevalent in many FDA-approved drugs, underscoring its pharmacological relevance.

In recent years, the demand for highly selective small molecules like N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide has surged, driven by advancements in cancer research and neurodegenerative disease studies. Online searches frequently include queries such as "sulfonamide derivatives in drug development" or "tetrahydroisoquinoline-based therapeutics," reflecting the compound’s intersection with cutting-edge science. Its chloro-methylbenzene component also ties into discussions about structure-activity relationships (SAR), a hot topic in medicinal chemistry.

From a synthetic perspective, the compound’s multi-step synthesis involves amide coupling and sulfonylation reactions, which are widely studied in organic chemistry. Laboratories focusing on heterocyclic compounds often cite its preparation as a benchmark for complexity. Additionally, its solid-state stability and solubility profile are frequently analyzed, addressing common challenges in formulation science.

The rise of AI-driven drug discovery has further spotlighted compounds like CAS 955639-68-6, as machine learning models predict their binding affinities and off-target effects. Searches for "computational screening of sulfonamides" or "QSAR modeling of tetrahydroisoquinolines" highlight this trend. Moreover, its potential role in epigenetic modulation aligns with growing interest in gene expression therapies, making it a recurring subject in scientific literature.

In conclusion, N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-3-chloro-4-methylbenzene-1-sulfonamide represents a convergence of structural ingenuity and therapeutic potential. Its CAS No. 955639-68-6 ensures unambiguous identification, while its applications resonate with contemporary research priorities. As the scientific community continues to explore novel drug candidates, this compound remains a compelling case study in molecular design and biological efficacy.